N-[2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-yl]cyclopropanecarboxamide

• IUPAC Name: N-(2-methylsulfanyl-4-phenyl-1,3-thiazol-5-yl)cyclopropanecarboxamide
• InChI: InChI=1S/C14H14N2OS2/c1-18-14-15-11(9-5-3-2-4-6-9)13(19-14)16-12(17)10-7-8-10/h2-6,10H,7-8H2,1H3,(H,16,17)
• InChI Key: WXXFAIHLUUBXKA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=C(S1)NC(=O)C2CC2)C3=CC=CC=C3
• Molecular Formula: C14H14N2OS2
• Molecular Weight: 290.4 g/mol

Description

The compound “N-[2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-yl]cyclopropanecarboxamide” is a complex organic molecule that contains several functional groups. It has a thiazole ring, which is a type of heterocycle, attached to a phenyl group and a cyclopropane ring via a carboxamide linkage. The thiazole ring also has a methylsulfanyl (or thiomethyl) group attached to it.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a planar thiazole ring, with the phenyl and cyclopropane rings adding three-dimensionality to the molecule.

Chemical Reactions Analysis

Thiazoles are known to undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, depending on the substituents present. The carboxamide group could also participate in reactions, particularly hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would be influenced by the polar carboxamide group and the nonpolar phenyl and cyclopropane rings.

Future Directions

Given the biological activity of many thiazole derivatives, this compound could be a potential candidate for further study in medicinal chemistry. It could be tested for various biological activities, and if found to be active, could be further optimized and potentially developed into a therapeutic agent.